Cas no 70111-04-5 (1,2-Ethanediol, 1-phenyl-, 2-benzoate, (S)-)

70111-04-5 structure
Product name:1,2-Ethanediol, 1-phenyl-, 2-benzoate, (S)-
CAS No:70111-04-5
MF:C15H14O3
MW:242.269864559174
CID:1740903
1,2-Ethanediol, 1-phenyl-, 2-benzoate, (S)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Ethanediol, 1-phenyl-, 2-benzoate, (S)-
- 1,2-Ethanediol, 1-phenyl-, 2-benzoate, (1S)-
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- Inchi: 1S/C15H14O3/c16-14(12-7-3-1-4-8-12)11-18-15(17)13-9-5-2-6-10-13/h1-10,14,16H,11H2/t14-/m1/s1
- InChI Key: PSWCFHRUHDIKNU-CQSZACIVSA-N
- SMILES: [C@@H](C1=CC=CC=C1)(O)COC(=O)C1=CC=CC=C1
Experimental Properties
- Density: 1.194±0.06 g/cm3(Predicted)
- Melting Point: 50 °C
- Boiling Point: 401.8±38.0 °C(Predicted)
- pka: 13.23±0.20(Predicted)
1,2-Ethanediol, 1-phenyl-, 2-benzoate, (S)- Related Literature
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Yasuyuki Yokota,Hiroo Miyamoto,Akihito Imanishi,Kouji Inagaki,Ken-ichi Fukui Phys. Chem. Chem. Phys., 2018,20, 6668-6676
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Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
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Ileana Menegazzo,Alexander Fries,Stefano Mammi,Roberta Galeazzi,Gianluca Martelli,Mario Orena,Samuele Rinaldi Chem. Commun., 2006, 4915-4917
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Yaqi Chen,Tao Li,Shiyan Cheng,Jinghui Wang,Yibing Zhao,Chuanliu Wu Org. Biomol. Chem., 2017,15, 1921-1929
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